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Compound of Interest

Compound Name: Dimethyl diselenide

Cat. No.: B1208512 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for dimethyl diselenide, a

vital reagent in various chemical syntheses and research applications. Adherence to these

guidelines is crucial to ensure a safe laboratory environment.

Physicochemical and Toxicological Properties
Dimethyl diselenide ((CH₃)₂Se₂) is a volatile, colorless to pale yellow liquid with a strong,

unpleasant garlic-like odor. It is soluble in organic solvents but has limited solubility in water.

Due to its volatility and toxicity, it must be handled with care.

Table 1: Physicochemical and Toxicological Data
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Property Value Reference

Chemical Formula C₂H₆Se₂

Molecular Weight 188.01 g/mol [1]

Appearance Colorless to pale yellow liquid

Odor Strong, pungent, garlic-like

Boiling Point 155-157 °C [2]

Density 1.987 g/mL at 25 °C [2]

Vapor Pressure 0.38 kPa at 25 °C [3]

Solubility in Water 0.1 mg/mL at 25 °C [1]

Flash Point 60 °C (closed cup) [2]

GHS Hazard Classifications

Acute Toxicity, Oral (Category

3), Acute Toxicity, Inhalation

(Category 3), Specific Target

Organ Toxicity - Repeated

Exposure (Category 2),

Hazardous to the aquatic

environment, long-term

(Chronic) - Category Chronic 1

[4]

LD₅₀ (Oral, Rat) for Dimethyl

Selenide
2100 mg/kg [5][6]

LC₅₀ (Inhalation, Rat, 4h) for

Dimethyl Selenide
3 mg/L [7]

Note: Specific LD₅₀ and LC₅₀ values for dimethyl diselenide are not readily available in

published literature. The provided values are for the closely related compound, dimethyl

selenide, and should be used as a precautionary reference. The GHS classification indicates

significant toxicity for dimethyl diselenide.[1][4]

Health Hazards and First Aid
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General Advice: Dimethyl diselenide is toxic if swallowed or inhaled and may cause damage

to organs through prolonged or repeated exposure.[4] In case of any exposure, seek

immediate medical attention and show the safety data sheet to the attending physician.[7]

Routes of Exposure and First Aid Measures:

Inhalation: Toxic if inhaled.[4] Move the victim to fresh air. If breathing is difficult, give oxygen.

If not breathing, give artificial respiration. Do not use mouth-to-mouth resuscitation if the

victim ingested or inhaled the chemical. Seek immediate medical help.[4]

Skin Contact: Can be harmful if absorbed through the skin. Immediately wash off with soap

and plenty of water while removing all contaminated clothing and shoes.[8] Seek immediate

medical attention.[8]

Eye Contact: May cause eye irritation. Immediately flush eyes with plenty of water for at least

15 minutes, also under the eyelids.[8] Seek immediate medical attention.[8]

Ingestion: Toxic if swallowed.[4] Do NOT induce vomiting. Never give anything by mouth to

an unconscious person. Rinse mouth with water.[4] Get emergency medical help

immediately.[4]

Safe Handling and Storage
Handling:

Work in a well-ventilated place, preferably in a chemical fume hood.[4]

Avoid contact with skin, eyes, and clothing.[4]

Avoid breathing vapors or mist.[4]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves

(e.g., nitrile rubber), safety goggles with side-shields or a face shield, and a lab coat.[4]

Use a full-face respirator if exposure limits are exceeded or if irritation or other symptoms are

experienced.[4]

Use non-sparking tools and prevent fire caused by electrostatic discharge.[4]
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Do not eat, drink, or smoke when using this product.[4]

Wash hands thoroughly after handling.[4]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[4]

Keep away from heat, sparks, open flames, and other ignition sources.[8]

Store locked up.[4]

Store apart from incompatible materials such as strong oxidizing agents and strong acids.[8]

Emergency Procedures
Spill Response:

Evacuate: Immediately evacuate personnel to a safe area, upwind of the spill.

Ventilate: Ensure adequate ventilation.

Contain: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical enter

drains.[4]

Absorb: Soak up the spill with inert absorbent material (e.g., vermiculite, sand, or earth).

Collect: Collect the absorbed material and place it in a suitable, closed container for disposal

as hazardous waste.[3]

Decontaminate: Clean the spill area thoroughly.

Fire Fighting:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[3]

Specific Hazards: When heated to decomposition, it emits toxic fumes of selenium oxides.[4]
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Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[3]

Disposal Considerations
Dispose of dimethyl diselenide and its containers as hazardous waste.[3] Follow all applicable

federal, state, and local regulations for hazardous waste disposal. Do not dispose of it in the

sewer system or with regular trash.

Experimental Protocols
Synthesis of Dimethyl Diselenide
This protocol is adapted from a patented method and should be performed by trained

personnel in a well-ventilated fume hood with appropriate PPE.

Materials:

Selenium powder

Sodium borohydride (NaBH₄) or Potassium borohydride (KBH₄)

Deionized water

Methyl iodide (CH₃I)

Round-bottom flask with a magnetic stirrer

Heating mantle

Dropping funnel

Separatory funnel

Procedure:

Add selenium powder to an aqueous solution of sodium borohydride (or potassium

borohydride) at room temperature with stirring.
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After the initial reaction subsides, gently heat the mixture to ensure the complete reaction of

the selenium powder, forming the alkali metal diselenide solution.[9]

Cool the reaction mixture to room temperature.

Under constant stirring, add methyl iodide dropwise to the diselenide solution.[9]

Continue stirring at room temperature for approximately 2 hours.[9]

Allow the mixture to stand and separate into layers.

Separate the lower, orange-red oily layer of dimethyl diselenide using a separatory funnel.

[9]

Wash the product with water and then separate the organic layer again.

Use of Dimethyl Diselenide in a Kinetic Experiment
This protocol is based on a published study and illustrates the use of dimethyl diselenide as a

reagent.

Materials:

Dimethyl diselenide

Methanol

Gastight headspace amber crimp vials

Phosphate buffer solution (pH 8)

Competitor compound (e.g., resorcinol)

Hypobromous acid (HOBr) solution

Procedure:

Prepare a stock solution of dimethyl diselenide (e.g., ~25 mM) by diluting the pure

compound in methanol in a gastight headspace amber crimp vial.[10][11]
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In a reaction vessel, prepare a solution containing the phosphate buffer, the competitor

compound, and the dimethyl diselenide stock solution to achieve the desired final

concentrations (e.g., 12.5 µM each).[11]

Initiate the reaction by adding a known concentration of HOBr solution. Ensure that the HOBr

concentration is lower than the sum of the concentrations of dimethyl diselenide and the

competitor to ensure its complete consumption.[10]

Monitor the reaction progress by analyzing the concentrations of the reactants and products

over time using appropriate analytical techniques, such as high-performance liquid

chromatography-mass spectrometry (HPLC-MS).

Visualizations
Logical Workflow for Handling a Dimethyl Diselenide
Spill
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Caption: Workflow for responding to a dimethyl diselenide spill.
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Click to download full resolution via product page

Caption: Standard operating procedure for laboratory use of dimethyl diselenide.

Potential Signaling Pathway in Toxicity
Exposure to secondary organic aerosols derived from the related compound, dimethyl

selenide, has been shown to activate the p53 signaling pathway in human airway epithelial

cells, leading to cellular stress responses.
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Caption: p53-mediated stress response to dimethyl selenide aerosol exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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